Cas no 325994-93-2 (1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate)
1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate
- [1-[(Z)-(3-oxo-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-2-ylidene)methyl]naphthalen-2-yl] acetate
- AKOS003620221
- F0784-0219
- 1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate
- SR-01000009109
- (Z)-1-((3-oxo-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-2-ylidene)methyl)naphthalen-2-yl acetate
- 1-[(Z)-(3-oxo-6,7,8,9-tetrahydro-3H-imidazo[1,2-a]azepin-2(5H)-ylidene)methyl]naphthalen-2-yl acetate
- 325994-93-2
- SR-01000009109-1
-
- Inchi: 1S/C21H20N2O3/c1-14(24)26-19-11-10-15-7-4-5-8-16(15)17(19)13-18-21(25)23-12-6-2-3-9-20(23)22-18/h4-5,7-8,10-11,13H,2-3,6,9,12H2,1H3/b18-13-
- InChI Key: LSNOZQRFRAUFIB-AQTBWJFISA-N
- SMILES: O=C1/C(=C/C2=C(C=CC3C=CC=CC2=3)OC(C)=O)/N=C2CCCCCN21
Computed Properties
- Exact Mass: 348.14739250g/mol
- Monoisotopic Mass: 348.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59Ų
1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0784-0219-2μmol |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-5μmol |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-10μmol |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-1mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-2mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-3mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-4mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-5mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-10mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0784-0219-15mg |
1-{[(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidene]methyl}naphthalen-2-yl acetate |
325994-93-2 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate
Comprehensive Analysis of 1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidenemethyl}naphthalen-2-yl acetate (CAS No. 325994-93-2)
The compound 1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidenemethyl}naphthalen-2-yl acetate (CAS No. 325994-93-2) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, combining an imidazo[1,2-a]azepine core with a naphthalene derivative. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials.
Recent trends in scientific literature highlight growing interest in heterocyclic compounds like this molecule, particularly those featuring fused ring systems. Researchers are actively investigating such structures for their potential biological activities, including modulation of enzymatic processes and receptor interactions. The presence of both imidazole and azepine moieties in this compound suggests possible interactions with biological targets, making it a subject of interest in medicinal chemistry studies.
The acetate ester functionality in this molecule provides an important handle for chemical modifications, allowing researchers to explore various derivatives with potentially enhanced properties. This characteristic aligns with current pharmaceutical development strategies that emphasize prodrug approaches and controlled release formulations. The compound's structural features may offer advantages in terms of solubility, bioavailability, or targeted delivery, addressing common challenges in drug development.
From a synthetic chemistry perspective, the Z-configuration of the exocyclic double bond presents interesting challenges and opportunities for stereoselective synthesis. Modern organic chemists are particularly interested in developing efficient routes to such geometrically defined structures, as they often exhibit distinct biological activities compared to their E-isomers. This aspect connects with broader discussions in chemical synthesis about stereocontrol and conformational analysis.
In materials science applications, the extended π-conjugated system of this compound suggests potential utility in organic electronic devices. The combination of aromatic naphthalene and heterocyclic components could impart interesting photophysical properties, making it relevant to current research on organic semiconductors and luminescent materials. These applications align with the growing demand for sustainable and efficient materials in optoelectronic technologies.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. These methods are crucial for establishing structure-activity relationships in drug discovery programs and for quality control in materials research. The compound's specific CAS registry number (325994-93-2) serves as a unique identifier in chemical databases and patent literature.
Current research directions involving similar structures focus on their potential as kinase inhibitors, GPCR modulators, or enzyme activators. The pharmaceutical industry continues to explore novel heterocyclic scaffolds like this one to address unmet medical needs, particularly in areas such as neurological disorders and metabolic diseases. These applications resonate with public health priorities and frequently appear in scientific search queries.
The stability and storage conditions of this compound are important considerations for researchers. Proper handling typically requires protection from moisture and light, with recommendations for storage at controlled temperatures. These parameters are frequently searched by laboratory professionals working with sensitive organic compounds, reflecting practical concerns in chemical research and development.
Future research opportunities for this compound may include exploration of its structure-activity relationships through systematic derivatization, investigation of its potential as a molecular probe in biological systems, or development of novel synthetic methodologies for its preparation. These directions align with current scientific priorities in both academic and industrial settings, where innovation in molecular design and synthesis remains a key driver of progress.
From a commercial perspective, the availability of this compound from chemical suppliers and its pricing structure are common topics of interest among researchers. The synthesis scale-up challenges and purification methods for such complex molecules frequently appear in technical discussions, particularly among process chemists working in pharmaceutical development.
The intellectual property landscape surrounding this compound and related structures is another area of active interest. Patent searches reveal ongoing innovation in this chemical space, with applications ranging from therapeutic agents to specialty materials. This aspect connects with broader discussions about drug discovery and materials innovation in competitive research environments.
Environmental and safety assessments of this compound follow standard protocols for novel organic molecules. Researchers and regulatory bodies examine parameters such as biodegradability and ecotoxicity, which are increasingly important considerations in modern chemical development. These factors align with growing societal emphasis on sustainable chemistry practices.
In educational contexts, this compound serves as an excellent example for teaching advanced concepts in organic chemistry and medicinal chemistry. Its complex structure illustrates important principles of molecular design, conformational analysis, and structure-property relationships. These applications make it relevant to chemistry curricula and professional training programs.
The compound's potential interactions with biological systems continue to be an active area of investigation. Preliminary studies on similar structures suggest possible effects on cell signaling pathways and protein-protein interactions, though specific data for this molecule would require further experimental validation. These biological aspects frequently appear in literature searches related to drug discovery research.
Technological advancements in computational chemistry and molecular modeling have enabled more efficient study of complex molecules like this one. Virtual screening approaches and in silico property prediction are increasingly used to prioritize experimental work, representing an important intersection of chemistry and information technology.
In conclusion, 1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-2-ylidenemethyl}naphthalen-2-yl acetate (CAS No. 325994-93-2) represents an intriguing case study in modern chemical research. Its complex structure and potential applications span multiple disciplines, from pharmaceutical development to materials science. As research continues to uncover new properties and applications for such sophisticated molecular architectures, this compound will likely remain a subject of scientific interest and innovation.
325994-93-2 (1-{(2Z)-3-oxo-2H,3H,5H,6H,7H,8H,9H-imidazo1,2-aazepin-2-ylidenemethyl}naphthalen-2-yl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)